Cas no 2229119-74-6 (2-bromo-6-methoxy-4-sulfanylphenol)

• Product Name: 2-bromo-6-methoxy-4-sulfanylphenol
• CAS No: 2229119-74-6
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• CID: 5819582
• PubChem ID: 143427829
• Update Time: 2025-06-15

2-bromo-6-methoxy-4-sulfanylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-4-sulfanylphenol
• 2229119-74-6
• EN300-1925672

• Inchi： 1S/C7H7BrO2S/c1-10-6-3-4(11)2-5(8)7(6)9/h2-3,9,11H,1H3
• InChI Key： UUHTYRLYYMVIOY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)OC)S

Computed Properties

• Exact Mass: 233.93501g/mol
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-bromo-6-methoxy-4-sulfanylphenol

Comprehensive Analysis of 2-Bromo-6-methoxy-4-sulfanylphenol (CAS No. 2229119-74-6): Properties, Applications, and Industry Trends

The compound 2-bromo-6-methoxy-4-sulfanylphenol (CAS No. 2229119-74-6) is a halogenated phenolic derivative gaining attention in pharmaceutical and material science research. Its unique molecular structure, featuring a bromine substituent, methoxy group, and sulfanyl moiety, makes it a versatile intermediate for synthesizing complex organic molecules. Recent studies highlight its potential in developing antioxidant agents and functional polymers, aligning with the growing demand for sustainable chemicals in green chemistry initiatives.

In the context of drug discovery, researchers are exploring 2-bromo-6-methoxy-4-sulfanylphenol as a building block for targeted therapeutics. Its electron-rich aromatic system facilitates interactions with biological targets, while the sulfhydryl group offers conjugation possibilities—a feature frequently searched in click chemistry and bioconjugation queries. The compound’s CAS registry number 2229119-74-6 is increasingly cited in patents related to enzyme inhibitors and bioimaging probes, reflecting its cross-disciplinary relevance.

From a synthetic chemistry perspective, the bromophenol derivative exhibits notable stability under ambient conditions, a trait emphasized in high-throughput screening workflows. Industry forums frequently discuss its role in catalysis and ligand design, particularly for transition metal complexes. Environmental scientists also investigate its degradation pathways, responding to search trends around biodegradable aromatic compounds and eco-friendly synthesis methods.

Analytical characterization of CAS 2229119-74-6 reveals distinct spectral signatures, with NMR studies showcasing proton deshielding near the bromo substituent—a detail often queried by spectroscopy enthusiasts. Computational chemists model its molecular electrostatic potential to predict reactivity, tapping into the rising interest in AI-assisted molecular design. These applications position the compound as a case study in modern convergent synthesis strategies.

Market analysts note increased procurement of 2-bromo-6-methoxy-4-sulfanylphenol by contract research organizations (CROs), driven by pharmaceutical outsourcing trends. Quality control protocols for this compound frequently reference HPLC purity standards and residual solvent limits—key terms in regulatory compliance searches. Its shelf-life optimization is another hot topic, with storage condition questions appearing in chemical stability forums.

Emerging applications include its use in advanced material fabrication, where the thiol group enables surface functionalization of nanoparticles—a nexus point for nanotechnology searches. Patent databases show growing IP activity around derivatives of 2229119-74-6, particularly in conductive polymers for flexible electronics, mirroring industry shifts toward wearable technology.

Safety assessments of 2-bromo-6-methoxy-4-sulfanylphenol emphasize standard laboratory handling precautions without requiring specialized containment—a distinction important for research facility procurement teams. This balances the compound’s utility with the increasing search volume for low-risk research chemicals in academic settings.

The compound’s nomenclature often prompts IUPAC naming rule discussions, with the methoxy-sulfanyl substitution pattern serving as an educational example. Chemistry educators increasingly incorporate CAS 2229119-74-6 into retrosynthesis training modules, responding to pedagogical searches for multifunctional substrate examples.

Future research directions may explore its photophysical properties, given structural similarities to fluorophore precursors—a connection highlighted in recent materials science literature. As sustainable chemistry gains traction, the bromophenol scaffold of 2229119-74-6 may see expanded use in biobased catalyst systems, aligning with circular economy principles.